Cas no 1219827-81-2 (5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine)
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine
- 1219827-81-2
- EN300-236651
- F2145-0159
- DTXSID50677741
- AKOS015957826
-
- MDL: MFCD16652953
- Inchi: 1S/C11H13N3O2/c1-6-4-8(5-7(2)9(6)15-3)10-13-14-11(12)16-10/h4-5H,1-3H3,(H2,12,14)
- InChI Key: HAISZXPZRAGZIK-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=CC(C2=NN=C(N)O2)=CC=1C
Computed Properties
- Exact Mass: 219.100776666Da
- Monoisotopic Mass: 219.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74.2Ų
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M260236-100mg |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M260236-500mg |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 500mg |
$ 570.00 | 2022-06-04 | ||
| TRC | M260236-1g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 1g |
$ 865.00 | 2022-06-04 | ||
| Enamine | EN300-236651-0.05g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 0.05g |
$647.0 | 2024-06-19 | |
| Enamine | EN300-236651-0.1g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 0.1g |
$678.0 | 2024-06-19 | |
| Enamine | EN300-236651-0.25g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 0.25g |
$708.0 | 2024-06-19 | |
| Enamine | EN300-236651-0.5g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 0.5g |
$739.0 | 2024-06-19 | |
| Enamine | EN300-236651-1.0g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 1.0g |
$770.0 | 2024-06-19 | |
| Enamine | EN300-236651-2.5g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 2.5g |
$1509.0 | 2024-06-19 | |
| Enamine | EN300-236651-5.0g |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine |
1219827-81-2 | 95% | 5.0g |
$2235.0 | 2024-06-19 |
5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine
5-(4-Methoxy-3,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-Amine: A Comprehensive Overview
The compound with CAS No 1219827-81-2, known as 5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in drug design and advanced materials development.
The molecular structure of this compound is characterized by a 1,3,4-oxadiazole ring system, which is a five-membered heterocyclic ring containing one oxygen atom and two nitrogen atoms. The oxadiazole ring is further substituted at the 5-position with a 4-methoxy-3,5-dimethylphenyl group. This substitution pattern introduces both electronic and steric effects that can significantly influence the compound's reactivity and properties.
Recent studies have highlighted the potential of oxadiazole-containing compounds in various applications. For instance, researchers have explored the use of 5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The presence of the methoxy group and methyl substituents on the phenyl ring enhances the compound's solubility in organic solvents, making it an ideal candidate for such applications.
In addition to its role in drug delivery, this compound has also been investigated for its potential in electronic materials. The oxadiazole moiety is known to exhibit semiconducting properties, which makes it a promising component in organic electronics. Recent research has demonstrated that incorporating this compound into polymer blends can enhance the electrical conductivity of the resulting materials.
From a synthetic perspective, the preparation of 5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine involves a multi-step process that typically begins with the synthesis of the phenyl derivative followed by cyclization to form the oxadiazole ring. The use of microwave-assisted synthesis has been shown to significantly accelerate this process while maintaining high yields and purity.
One of the most exciting developments in recent years has been the exploration of this compound's biological activity. Studies have shown that it exhibits moderate anti-inflammatory properties and could potentially be developed into a therapeutic agent for inflammatory diseases. Furthermore, its ability to inhibit certain enzymes makes it a candidate for enzyme-targeted drug design.
In conclusion, CAS No 1219827-81-2 or 5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in areas such as drug delivery systems and electronic materials science.
1219827-81-2 (5-(4-methoxy-3,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)